Cas no 2229587-05-5 (1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one)

1-{3-(Dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one is a specialized organic compound featuring a propenone backbone substituted with a dimethylaminomethyl and hydroxyl group on the phenyl ring. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly for the preparation of pharmaceuticals, agrochemicals, or functional materials. The presence of both electron-donating (dimethylamino) and electron-withdrawing (carbonyl) groups enhances its versatility in reactions such as Michael additions or nucleophilic substitutions. The hydroxyl group further allows for derivatization or coordination in metal complexes. Its well-defined molecular architecture ensures consistent performance in targeted synthetic applications.
1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one structure
2229587-05-5 structure
Product Name:1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one
CAS No:2229587-05-5
MF:C12H15NO2
MW:205.253003358841
CID:6410629
PubChem ID:165694477
Update Time:2025-10-28

1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one
    • EN300-1754825
    • 1-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}prop-2-en-1-one
    • 2229587-05-5
    • Inchi: 1S/C12H15NO2/c1-4-11(14)9-5-6-12(15)10(7-9)8-13(2)3/h4-7,15H,1,8H2,2-3H3
    • InChI Key: UYEKBVVIKBCNTH-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(C(C=C)=O)C=C1CN(C)C

Computed Properties

  • Exact Mass: 205.110278721g/mol
  • Monoisotopic Mass: 205.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 40.5Ų

1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1754825-0.05g
1-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}prop-2-en-1-one
2229587-05-5
0.05g
$1091.0 2023-09-20
Enamine
EN300-1754825-0.1g
1-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}prop-2-en-1-one
2229587-05-5
0.1g
$1144.0 2023-09-20
Enamine
EN300-1754825-0.25g
1-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}prop-2-en-1-one
2229587-05-5
0.25g
$1196.0 2023-09-20
Enamine
EN300-1754825-0.5g
1-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}prop-2-en-1-one
2229587-05-5
0.5g
$1247.0 2023-09-20
Enamine
EN300-1754825-1.0g
1-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}prop-2-en-1-one
2229587-05-5
1g
$1299.0 2023-06-03
Enamine
EN300-1754825-2.5g
1-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}prop-2-en-1-one
2229587-05-5
2.5g
$2548.0 2023-09-20
Enamine
EN300-1754825-5.0g
1-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}prop-2-en-1-one
2229587-05-5
5g
$3770.0 2023-06-03
Enamine
EN300-1754825-10.0g
1-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}prop-2-en-1-one
2229587-05-5
10g
$5590.0 2023-06-03
Enamine
EN300-1754825-1g
1-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}prop-2-en-1-one
2229587-05-5
1g
$1299.0 2023-09-20
Enamine
EN300-1754825-5g
1-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}prop-2-en-1-one
2229587-05-5
5g
$3770.0 2023-09-20

Additional information on 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one

Recent Advances in the Study of 1-{3-(Dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one (CAS: 2229587-05-5)

The compound 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one (CAS: 2229587-05-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chalcone derivative, characterized by its unique structural features, has been the subject of several studies exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one to enhance its bioavailability and therapeutic efficacy. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing the formation of by-products. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, computational modeling was used to predict its pharmacokinetic properties, suggesting favorable absorption and distribution profiles.

Pharmacological investigations have revealed that 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one exhibits potent anti-inflammatory and antioxidant activities. In vitro assays demonstrated its ability to inhibit key inflammatory mediators such as NF-κB and COX-2, making it a promising candidate for the treatment of chronic inflammatory diseases. Furthermore, its antioxidant properties were attributed to the presence of the hydroxyl group, which scavenges reactive oxygen species (ROS) effectively. These findings were corroborated by in vivo studies using murine models, where the compound significantly reduced inflammation and oxidative stress markers.

Another area of interest is the compound's potential anticancer activity. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one induces apoptosis in several cancer cell lines, including breast and lung cancer. The mechanism involves the activation of caspase pathways and the downregulation of anti-apoptotic proteins. Notably, the compound showed selective cytotoxicity towards cancer cells while sparing normal cells, highlighting its potential as a targeted therapy.

Despite these promising findings, challenges remain in the clinical translation of 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one. Issues such as metabolic stability, potential toxicity at higher doses, and formulation optimization need to be addressed. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one (CAS: 2229587-05-5) represents a promising scaffold for drug development, with demonstrated anti-inflammatory, antioxidant, and anticancer properties. Continued research efforts are essential to fully elucidate its therapeutic potential and address the challenges associated with its clinical application. The compound's unique structural and pharmacological features make it a valuable subject of study in the evolving landscape of chemical biology and medicinal chemistry.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd